Cas no 2138201-13-3 (1-cyclobutyl-3-(2,2-dimethylcyclopropyl)-2-methylpropane-1,3-dione)

• Product Name: 1-cyclobutyl-3-(2,2-dimethylcyclopropyl)-2-methylpropane-1,3-dione
• CAS No: 2138201-13-3
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 6206496
• PubChem ID: 165749955
• Update Time: 2025-10-29

1-cyclobutyl-3-(2,2-dimethylcyclopropyl)-2-methylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-3-(2,2-dimethylcyclopropyl)-2-methylpropane-1,3-dione
• EN300-1127668
• 2138201-13-3

• Inchi： 1S/C13H20O2/c1-8(11(14)9-5-4-6-9)12(15)10-7-13(10,2)3/h8-10H,4-7H2,1-3H3
• InChI Key： LJJBCUKCNTTZBK-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C1CCC1)=O)C1CC1(C)C

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-cyclobutyl-3-(2,2-dimethylcyclopropyl)-2-methylpropane-1,3-dione

1-Cyclobutyl-3-(2,2-Dimethylcyclopropyl)-2-Methylpropane-1,3-Dione: A Comprehensive Overview

1-Cyclobutyl-3-(2,2-Dimethylcyclopropyl)-2-Methylpropane-1,3-Dione, commonly referred to by its CAS number 2138201-13-3, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic framework, which includes a cyclobutane ring fused with a cyclopropane ring, and its dione functional groups. The combination of these structural elements imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropane moiety. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts to facilitate key transformations. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of the final product. These methods not only streamline the synthesis process but also align with the growing demand for sustainable chemical practices.

The physical and chemical properties of 1-Cyclobutyl-3-(2,2-Dimethylcyclopropyl)-2-Methylpropane-1,3-Dione are heavily influenced by its rigid bicyclic structure. The cyclobutane ring introduces angle strain, which can influence reactivity in certain chemical environments. Additionally, the presence of two ketone groups enhances the compound's ability to participate in various condensation reactions, making it a valuable precursor in organic synthesis. Recent studies have explored its role in forming bioactive molecules, where its structural rigidity contributes to specific pharmacophoric properties.

In terms of applications, this compound has found utility in the development of advanced materials. Its ability to form stable adducts with Lewis acids has been exploited in the creation of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them promising candidates for gas storage and catalysis applications. Furthermore, its use as a chiral auxiliary in asymmetric synthesis has been documented, showcasing its versatility in enabling enantioselective reactions.

Recent research has also delved into the environmental impact and biodegradation pathways of 1-Cyclobutyl-3-(2,2-Dimethylcyclopropyl)-2-Methylpropane-1,3-Dione. Studies indicate that under specific microbial conditions, the compound undergoes oxidative degradation, yielding less complex organic byproducts. This understanding is crucial for assessing its environmental fate and ensuring responsible disposal practices within industrial settings.

The study of this compound continues to evolve with advancements in computational chemistry. High-throughput molecular modeling techniques have provided deeper insights into its electronic structure and reactivity patterns. Such computational approaches complement experimental studies by predicting potential reaction pathways and identifying optimal synthetic strategies.

In conclusion, 1-Cyclobutyl-3-(2,2-Dimethylcyclopropyl)-2-Methylpropane-1,3-Dione stands as a testament to the intricate interplay between molecular architecture and functional properties. Its unique structure not only challenges chemists to develop innovative synthesis methods but also opens avenues for diverse applications across multiple disciplines. As research progresses, this compound is likely to play an increasingly significant role in advancing both fundamental chemistry and applied sciences.